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Compound of Interest

Compound Name: Trifloxystrobin

Cat. No.: B8790963 Get Quote

Trifloxystrobin is a broad-spectrum foliar fungicide belonging to the strobilurin class, synthetic

analogues of naturally occurring antifungal compounds.[1][2] Its primary mode of action

involves the inhibition of mitochondrial respiration by blocking electron transfer within the

cytochrome-bc1 complex, effectively halting fungal energy production.[1][2] While highly

effective in controlling a range of fungal diseases in agriculture, its widespread use raises

concerns about its potential impact on non-target aquatic organisms.[3][4] This technical guide

provides an in-depth overview of the ecotoxicology of Trifloxystrobin in aquatic ecosystems,

summarizing its environmental fate, toxicity to aquatic life, and the experimental protocols used

for its assessment.

Physicochemical Properties and Environmental Fate
Trifloxystrobin is characterized by low aqueous solubility and low vapor pressure.[2][5] The

commercial formulation primarily consists of the biologically active EE-isomer; however,

exposure to sunlight can lead to photoisomerization into less active forms.[5] In the aquatic

environment, Trifloxystrobin is relatively non-persistent, with a short half-life in water.[1][6] It

undergoes rapid degradation through processes like photolysis, with environmental half-lives

reported to be as short as 0.7 to 1.3 days.[6]

Despite its rapid degradation, Trifloxystrobin has a tendency to partition from the water

column to sediment.[1] The primary and most significant metabolite is Trifloxystrobin acid

(CGA 321113), which is formed through the hydrolysis of the parent compound.[1][6][7] This
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acid metabolite is more water-soluble and persistent than Trifloxystrobin, making it a potential

concern for leaching and long-term aquatic exposure.[1][8]

Ecotoxicity to Aquatic Organisms
Trifloxystrobin is classified as highly toxic to a range of non-target aquatic organisms,

including fish, invertebrates, and algae.[4][5]

Toxicity to Fish
Studies have demonstrated that Trifloxystrobin is highly toxic to fish, with acute toxicity values

(96-hour LC50) for species like rainbow trout (Oncorhynchus mykiss) ranging from 15 to 78

µg/L.[4] Chronic exposure to environmentally relevant concentrations has been shown to have

sub-lethal effects, including an increased susceptibility to viral pathogens.[3][9] This has been

linked to the induction of autophagy through the mTOR signaling pathway, impairing the fish's

immune response.[3][9]

Table 1: Acute and Chronic Toxicity of Trifloxystrobin to Fish

Species Endpoint Value (µg/L)
Exposure
Duration

Reference

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 15 - 78 96 hours [4]

Cyprinodon

variegatus

(Sheepshead

Minnow)

LC50 Very Highly Toxic - [2]

Danio rerio

(Zebrafish)
-

25 (Increased

viral replication)
Chronic [3][9]

Toxicity to Aquatic Invertebrates
Aquatic invertebrates, such as Daphnia magna, are also highly sensitive to Trifloxystrobin.[5]

The presence of sediment can mitigate some of the toxicity in water-only exposures.[10]
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Table 2: Acute and Chronic Toxicity of Trifloxystrobin to Aquatic Invertebrates

Species Endpoint Value (µg/L)
Exposure
Duration

Reference

Daphnia magna EC50 Highly Toxic 48 hours [5]

Hyalella azteca LC50 20 - 25 - [10]

Chironomus

riparius
EC50 450 28 days [11]

Chironomus

riparius
NOEC 200 28 days [11]

Mysidopsis bahia EC50 9 - 34 96 hours [4]

Toxicity to Algae and Aquatic Plants
Trifloxystrobin demonstrates significant toxicity to algae, affecting photosynthesis and cell

structure.[2] The growth of green algae can be inhibited at low concentrations.[12][13]

Table 3: Toxicity of Trifloxystrobin to Algae and Aquatic Plants

Species Endpoint Value (mg/L)
Exposure
Duration

Reference

Scenedesmus

subspicatus
EbC50 0.0053 72 hours [11]

Lemna gibba EC50 1.93 7 days [5]

Toxicity to Amphibians
Amphibians are also susceptible to the toxic effects of Trifloxystrobin. Sublethal

concentrations have been shown to alter the behavior of tadpoles, potentially affecting

predator-prey dynamics.[14]

Table 4: Toxicity of Trifloxystrobin to Amphibians
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Species Endpoint Value (µg/L)
Exposure
Duration

Reference

Xenopus laevis LC50 90 96 hours [4]

Bufo cognatus -
40 (Behavioral

effects)
- [4]

Experimental Protocols
The assessment of Trifloxystrobin's ecotoxicity relies on standardized testing protocols,

primarily following guidelines from organizations like the Organisation for Economic Co-

operation and Development (OECD).

Acute Toxicity Testing
Fish (e.g., OECD 203): Fish are exposed to a range of Trifloxystrobin concentrations for a

96-hour period.[15] Mortality and sublethal effects are observed at 24, 48, 72, and 96 hours

to determine the LC50 value.[15]

Aquatic Invertebrates (e.g., OECD 202, Daphnia sp. Acute Immobilisation Test):

Invertebrates are exposed for 48 hours, and the concentration that causes immobilization in

50% of the population (EC50) is determined.[15]

Algae (e.g., OECD 201, Alga, Growth Inhibition Test): Algal cultures are exposed to various

concentrations for 72 hours, and the inhibition of growth is measured to calculate the EC50.

Chronic Toxicity Testing
Chronic studies involve longer exposure periods to assess effects on reproduction, growth, and

development. Examples include fish early-life stage tests and Daphnia magna reproduction

tests.

Analytical Methods
The determination of Trifloxystrobin and its metabolites in environmental samples is typically

performed using advanced analytical techniques.
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Sample Preparation: Water samples may undergo solid-phase extraction (SPE) to

concentrate the analytes.[16][17] Soil and sediment samples are often extracted using

methods like accelerated solvent extraction (ASE) or ultrasonication.[17][18]

Analysis: High-Performance Liquid Chromatography (HPLC) coupled with tandem mass

spectrometry (LC-MS/MS) is a common and sensitive method for the quantification of

Trifloxystrobin and its acid metabolite.[16][18][19]

Bioaccumulation
As a lipophilic compound (log Kow = 4.5), Trifloxystrobin has the potential to bioaccumulate in

the fatty tissues of aquatic organisms.[2][20] Studies have shown that it can be enriched and

distributed in various tissues of fish, with the highest concentrations often found in fat and liver.

[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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